Cas no 1354002-18-8 ((S)-2-Amino-N-(2-iodo-benzyl)-N-isopropyl-3-methyl-butyramide)

• Product Name: (S)-2-Amino-N-(2-iodo-benzyl)-N-isopropyl-3-methyl-butyramide
• CAS No: 1354002-18-8
• MF: C₁₅H₂₃IN₂O
• MW: 374.260396242142
• CID: 2165632
• Update Time: 2025-05-24

(S)-2-Amino-N-(2-iodo-benzyl)-N-isopropyl-3-methyl-butyramide Chemical and Physical Properties

Names and Identifiers

• (S)-2-amino-n-(2-iodo-benzyl)-n-isopropyl-3-methyl-butyramide
• (S)-2-Amino-N-(2-iodobenzyl)-N-isopropyl-3-methylbutanamide
• AM95785
• (S)-2-Amino-N-(2-iodobenzyl)-N-isopropyl-3-methylbutyramide
• (S)-2-Amino-N-(2-iodo-benzyl)-N-isopropyl-3-methyl-butyramide

• Inchi： 1S/C15H23IN2O/c1-10(2)14(17)15(19)18(11(3)4)9-12-7-5-6-8-13(12)16/h5-8,10-11,14H,9,17H2,1-4H3/t14-/m0/s1
• InChI Key： GCRAHFAZBIQRET-AWEZNQCLSA-N
• SMILES： IC1C=CC=CC=1CN(C([C@H](C(C)C)N)=O)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 294
• Topological Polar Surface Area: 46.3

Additional information on (S)-2-Amino-N-(2-iodo-benzyl)-N-isopropyl-3-methyl-butyramide

Research Brief on (S)-2-Amino-N-(2-iodo-benzyl)-N-isopropyl-3-methyl-butyramide (CAS: 1354002-18-8)

The compound (S)-2-Amino-N-(2-iodo-benzyl)-N-isopropyl-3-methyl-butyramide (CAS: 1354002-18-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of (S)-2-Amino-N-(2-iodo-benzyl)-N-isopropyl-3-methyl-butyramide as a modulator of specific protein-protein interactions (PPIs) involved in neurodegenerative diseases. The compound's unique structural features, including the chiral center at the amino group and the iodine-substituted benzyl moiety, contribute to its high binding affinity and selectivity. Researchers have employed advanced computational docking and molecular dynamics simulations to elucidate its binding mechanism.

In vitro and in vivo studies have demonstrated promising results. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that this compound effectively inhibits the aggregation of tau protein, a hallmark of Alzheimer's disease, at nanomolar concentrations. The study utilized cryo-EM and NMR spectroscopy to confirm the compound's binding to tau fibrils, providing structural insights into its mechanism of action.

Another key area of research involves the compound's pharmacokinetic properties. A recent preclinical study evaluated its bioavailability, metabolic stability, and blood-brain barrier penetration. The results indicated favorable pharmacokinetic profiles, with good oral bioavailability and sustained plasma concentrations, making it a viable candidate for further development.

Despite these advancements, challenges remain. The compound's synthetic route, which involves multiple stereoselective steps, poses scalability issues for large-scale production. Recent efforts have focused on optimizing the synthesis using asymmetric catalysis and flow chemistry techniques to improve yield and purity.

In conclusion, (S)-2-Amino-N-(2-iodo-benzyl)-N-isopropyl-3-methyl-butyramide represents a promising lead compound for the treatment of neurodegenerative disorders. Future research should prioritize clinical translation, addressing scalability and long-term safety to unlock its full therapeutic potential.